Cas no 76265-26-4 (4-Phenylbutyl glucosinolate)

• Product Name: 4-Phenylbutyl glucosinolate
• CAS No: 76265-26-4
• MF: C₁₇H₂₅NO₉S₂
• MW: 451.511703252792
• CID: 2022507
• PubChem ID: 165351229
• Update Time: 2025-04-21

4-Phenylbutyl glucosinolate Chemical and Physical Properties

Names and Identifiers

• 4-Phenylbutyl glucosinolate
• I(2)-D-Glucopyranose, 1-thio-, 1-[N-(sulfooxy)benzenepentanimidate]
• 76265-26-4
• DTXSID301170702

• Inchi： 1S/C17H25NO9S2/c19-10-12-14(20)15(21)16(22)17(26-12)28-13(18-27-29(23,24)25)9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7,12,14-17,19-22H,4-5,8-10H2,(H,23,24,25)/b18-13+
• InChI Key： PJZFULXMEGMUDK-QGOAFFKASA-N
• SMILES： OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CCCCC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 451.09707372Da
• Monoisotopic Mass: 451.09707372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 200Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides